3-Amino-5-(2-fluoro-ethoxy)-pyrazine-2-carboxylic acid

• Molecular Formula: C7H8FN3O3
• Molecular Weight: 201.16 g/mol
• IUPAC Name: 3-amino-5-(2-fluoroethoxy)pyrazine-2-carboxylic acid
• InChI: InChI=1S/C7H8FN3O3/c8-1-2-14-4-3-10-5(7(12)13)6(9)11-4/h3H,1-2H2,(H2,9,11)(H,12,13)
• InChI Key: QMPUGHHWJCMHOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(C(=N1)C(=O)O)N)OCCF

Description

3-Amino-5-(2-fluoro-ethoxy)-pyrazine-2-carboxylic acid is a useful research compound. Its molecular formula is C7H8FN3O3 and its molecular weight is 201.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-amino-5-(2-fluoro-ethoxy)-pyrazine-2-carboxylic acid methyl ester (176 mg, 0.818 mmol) in THF (6.8 ml) was added a solution of 1M NaOH (900 μl, 0.900 mmol). The reaction was stirred at it for 48 h. A solution of 1M HCl (1096 μL, 1.096 mmol) was added, the mixture was evaporated to dryness and then co-evaporated with toluene to give a light purple solid (212 mg). The crude material was used directly for the coupling reactions.